Cas no 163399-21-1 (2-Undecanol, 2-methyl-, acetate)

• Product name: 2-Undecanol, 2-methyl-, acetate
• CAS No: 163399-21-1
• MF: C₁₄H₃₀O₃
• MW: 246.386205196381
• CID: 1346925
• PubChem ID: 71353816

2-Undecanol, 2-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 2-Undecanol, 2-methyl-, acetate
• acetic acid,2-methylundecan-2-ol
• 163399-21-1
• Acetic acid--2-methylundecan-2-ol (1/1)
• DTXSID90778529

• Inchi： InChI=1S/C12H26O.C2H4O2/c1-4-5-6-7-8-9-10-11-12(2,3)13;1-2(3)4/h13H,4-11H2,1-3H3;1H3,(H,3,4)
• InChI Key： BJIRQZYMUOWJNG-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(C)(C)O.CC(=O)O

Computed Properties

• Exact Mass: 246.2196
• Monoisotopic Mass: 246.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53